Cas no 269410-28-8 (4-(2-Ethoxy-2-oxoethoxy)phenylboronic acid, pinacol ester)

4-(2-Ethoxy-2-oxoethoxy)phenylboronic acid pinacol ester is a boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its enhanced stability and handling properties compared to its free boronic acid counterpart. The pinacol ester group improves shelf life and reduces protodeboronation, while the ethoxycarbonylmethyl ether substituent offers versatility in further functionalization. This compound is particularly useful in pharmaceutical and materials science research, where controlled coupling reactions are essential. Its crystalline solid form ensures ease of purification and storage. The esterified boronate structure also minimizes side reactions, making it a reliable intermediate in synthetic organic chemistry applications.
